Cas no 2411305-13-8 (2-chloro-N-(2,2-difluoroethyl)-N-(1-methanesulfonylpiperidin-4-yl)acetamide)

2-Chloro-N-(2,2-difluoroethyl)-N-(1-methanesulfonylpiperidin-4-yl)acetamide is a specialized organic compound featuring a chloroacetamide core functionalized with a 2,2-difluoroethyl group and a 1-methanesulfonylpiperidin-4-yl moiety. Its molecular structure combines electrophilic reactivity (chloroacetamide) with enhanced solubility and metabolic stability conferred by the difluoroethyl and sulfonylated piperidine groups. This compound is of interest in medicinal chemistry and agrochemical research, particularly as a potential intermediate for the synthesis of biologically active molecules. The presence of the sulfonyl group improves selectivity in target interactions, while the difluoroethyl substituent may influence lipophilicity and pharmacokinetic properties. Its well-defined reactivity profile makes it suitable for further derivatization in drug discovery or crop protection applications.

2-chloro-N-(2,2-difluoroethyl)-N-(1-methanesulfonylpiperidin-4-yl)acetamide structure

2411305-13-8 structure

Product Name:2-chloro-N-(2,2-difluoroethyl)-N-(1-methanesulfonylpiperidin-4-yl)acetamide

CAS No:2411305-13-8

MF:C₁₀H₁₇ClF₂N₂O₃S

MW:318.768387556076

CID:6107494

PubChem ID:154880602

Update Time:2025-06-11

2-chloro-N-(2,2-difluoroethyl)-N-(1-methanesulfonylpiperidin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-chloro-N-(2,2-difluoroethyl)-N-(1-methanesulfonylpiperidin-4-yl)acetamide
- 2-Chloro-N-(2,2-difluoroethyl)-N-(1-methylsulfonylpiperidin-4-yl)acetamide
- Z3766260619
- 2411305-13-8
- EN300-26619394
- Inchi： 1S/C10H17ClF2N2O3S/c1-19(17,18)14-4-2-8(3-5-14)15(7-9(12)13)10(16)6-11/h8-9H,2-7H2,1H3
- InChI Key： NEHHLIORFKVERF-UHFFFAOYSA-N
- SMILES： ClCC(N(CC(F)F)C1CCN(CC1)S(C)(=O)=O)=O

Computed Properties

Exact Mass: 318.0616476g/mol
Monoisotopic Mass: 318.0616476g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 406
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 66.1Å²

2-chloro-N-(2,2-difluoroethyl)-N-(1-methanesulfonylpiperidin-4-yl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26619394-0.05g	2-chloro-N-(2,2-difluoroethyl)-N-(1-methanesulfonylpiperidin-4-yl)acetamide	2411305-13-8	90%	0.05g	$246.0	2023-09-12

2-chloro-N-(2,2-difluoroethyl)-N-(1-methanesulfonylpiperidin-4-yl)acetamide Related Literature

1. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
2. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
3. Alt-proteins: A promising future
4. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
5. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115

Additional information on 2-chloro-N-(2,2-difluoroethyl)-N-(1-methanesulfonylpiperidin-4-yl)acetamide

Introduction to 2-Chloro-N-(2,2-Difluoroethyl)-N-(1-Methanesulfonylpiperidin-4-yl)acetamide (CAS No. 2411305-13-8)

2-Chloro-N-(2,2-difluoroethyl)-N-(1-methanesulfonylpiperidin-4-yl)acetamide (CAS No. 2411305-13-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro-substituted acetamide moiety, a difluoroethyl group, and a methanesulfonylpiperidinyl moiety. These structural elements contribute to its potential therapeutic applications and pharmacological properties.

The synthesis of 2-chloro-N-(2,2-difluoroethyl)-N-(1-methanesulfonylpiperidin-4-yl)acetamide involves several sophisticated steps, including the formation of the acetamide backbone, the introduction of the chloro and difluoroethyl groups, and the attachment of the methanesulfonylpiperidinyl moiety. Recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield, making it an attractive candidate for further research and development.

In terms of its pharmacological profile, 2-chloro-N-(2,2-difluoroethyl)-N-(1-methanesulfonylpiperidin-4-yl)acetamide has shown promising activity in various biological assays. Studies have demonstrated its potential as a modulator of specific receptors and enzymes, which are implicated in several diseases. For instance, this compound has been evaluated for its ability to inhibit certain kinases and enzymes involved in signal transduction pathways, making it a potential lead for the development of targeted therapies.

The biological activity of 2-chloro-N-(2,2-difluoroethyl)-N-(1-methanesulfonylpiperidin-4-yl)acetamide has been extensively studied using both in vitro and in vivo models. In vitro assays have shown that this compound exhibits potent inhibitory effects on specific targets, with low micromolar IC50 values. Additionally, in vivo studies have confirmed its efficacy in animal models of disease, highlighting its potential as a therapeutic agent.

One of the key advantages of 2-chloro-N-(2,2-difluoroethyl)-N-(1-methanesulfonylpiperidin-4-yl)acetamide is its favorable pharmacokinetic profile. Preclinical studies have demonstrated that this compound has good oral bioavailability, favorable distribution properties, and a reasonable half-life. These characteristics make it suitable for further development as an oral medication for various therapeutic indications.

The safety profile of 2-chloro-N-(2,2-difluoroethyl)-N-(1-methanesulonylpiperidin-4-yl)acetamide has also been evaluated in preclinical studies. Toxicology assessments have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. These findings support its potential for clinical translation.

In conclusion, 2-chloro-N-(2,2-difluoroethyl)-N-(1-methanesulonylpiperidin-4-yl)acetamide (CAS No. 2411305-13-8) represents a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research aims to elucidate its full potential and explore its utility in treating various diseases.